14-(4-nitrobenzoyloxy)yohimbine
14-(4-nitrobenzoyloxy)yohimbine
Brand Name:
Vulcanchem
CAS No.:
109460-90-4
VCID:
VC0022970
InChI:
InChI=1S/C28H29N3O7/c1-37-28(34)23-21(32)11-8-16-14-30-13-12-19-18-4-2-3-5-20(18)29-24(19)25(30)26(22(16)23)38-27(33)15-6-9-17(10-7-15)31(35)36/h2-7,9-10,16,21-23,25-26,29,32H,8,11-14H2,1H3/t16-,21-,22-,23-,25+,26+/m0/s1
SMILES:
COC(=O)C1C(CCC2C1C(C3C4=C(CCN3C2)C5=CC=CC=C5N4)OC(=O)C6=CC=C(C=C6)[N+](=O)[O-])O
Molecular Formula:
C28H29N3O7
Molecular Weight:
519.5 g/mol
14-(4-nitrobenzoyloxy)yohimbine
CAS No.: 109460-90-4
Main Products
VCID: VC0022970
Molecular Formula: C28H29N3O7
Molecular Weight: 519.5 g/mol
| CAS No. | 109460-90-4 |
|---|---|
| Product Name | 14-(4-nitrobenzoyloxy)yohimbine |
| Molecular Formula | C28H29N3O7 |
| Molecular Weight | 519.5 g/mol |
| IUPAC Name | methyl (1R,15R,18S,19R,20S,21R)-18-hydroxy-21-(4-nitrobenzoyl)oxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate |
| Standard InChI | InChI=1S/C28H29N3O7/c1-37-28(34)23-21(32)11-8-16-14-30-13-12-19-18-4-2-3-5-20(18)29-24(19)25(30)26(22(16)23)38-27(33)15-6-9-17(10-7-15)31(35)36/h2-7,9-10,16,21-23,25-26,29,32H,8,11-14H2,1H3/t16-,21-,22-,23-,25+,26+/m0/s1 |
| Standard InChIKey | ZDOVTMRFXLKGQV-IZUVYGNBSA-N |
| Isomeric SMILES | COC(=O)[C@H]1[C@H](CC[C@@H]2[C@@H]1[C@H]([C@H]3C4=C(CCN3C2)C5=CC=CC=C5N4)OC(=O)C6=CC=C(C=C6)[N+](=O)[O-])O |
| SMILES | COC(=O)C1C(CCC2C1C(C3C4=C(CCN3C2)C5=CC=CC=C5N4)OC(=O)C6=CC=C(C=C6)[N+](=O)[O-])O |
| Canonical SMILES | COC(=O)C1C(CCC2C1C(C3C4=C(CCN3C2)C5=CC=CC=C5N4)OC(=O)C6=CC=C(C=C6)[N+](=O)[O-])O |
| Synonyms | 14 beta-(4-nitrobenzoyloxy)yohimbine 14-(4-nitrobenzoyloxy)yohimbine 14-NBO-yohimbine |
| PubChem Compound | 131019 |
| Last Modified | Nov 11 2021 |
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